Cas no 5905-16-8 (1,3-Benzenediamine, 4,6-bis[(4-aminophenyl)azo]-)

• Product Name: 1,3-Benzenediamine, 4,6-bis[(4-aminophenyl)azo]-
• CAS No: 5905-16-8
• MF: C₁₈H₁₈N₈
• MW: 346.38912153244
• CID: 340025
• PubChem ID: 71443197
• Update Time: 2025-04-19

1,3-Benzenediamine, 4,6-bis[(4-aminophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4,6-bis[(4-aminophenyl)azo]-
• 4,6-bis[(4-aminophenyl)diazenyl]benzene-1,3-diamine
• 4,6-Bis(E)[(4-aminophenyl)diazenyl]benzene-1,3-diamine
• 5905-16-8
• DTXSID10852032

• Inchi： 1S/C18H18N8/c19-11-1-5-13(6-2-11)23-25-17-10-18(16(22)9-15(17)21)26-24-14-7-3-12(20)4-8-14/h1-10H,19-22H2/b25-23+,26-24+
• InChI Key： JMKGTCGAVUEGRZ-OGGGYYITSA-N
• SMILES： N(/C1C=C(C(=CC=1N)N)/N=N/C1C=CC(=CC=1)N)=N\C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 346.16574
• Monoisotopic Mass: 346.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.52